Cas no 1170931-46-0 (ethyl 3-(3,5-dimethyl-4-nitro-1H-pyrazol-1-yl)methyl-1,2,4-oxadiazole-5-carboxylate)
1170931-46-0 structure
Product Name:ethyl 3-(3,5-dimethyl-4-nitro-1H-pyrazol-1-yl)methyl-1,2,4-oxadiazole-5-carboxylate
CAS No:1170931-46-0
MF:C11H13N5O5
MW:295.251421689987
MDL:MFCD09701791
CID:3159117
PubChem ID:25247816
Update Time:2025-04-21
ethyl 3-(3,5-dimethyl-4-nitro-1H-pyrazol-1-yl)methyl-1,2,4-oxadiazole-5-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- 3-(3,5-Dimethyl-4-nitro-pyrazol-1-ylmethyl)-[1,2,4]oxadiazole-5-carboxylic acid ethyl ester
- ethyl 3-(3,5-dimethyl-4-nitro-1H-pyrazol-1-yl)methyl-1,2,4-oxadiazole-5-carboxylate
- Ethyl 3-((3,5-dimethyl-4-nitro-1H-pyrazol-1-yl)methyl)-1,2,4-oxadiazole-5-carboxylate
- STK352203
- AKOS005167901
- 1170931-46-0
- AKOS015922500
- CS-0299001
- ethyl 3-[(3,5-dimethyl-4-nitro-1H-pyrazol-1-yl)methyl]-1,2,4-oxadiazole-5-carboxylate
- Ethyl3-((3,5-dimethyl-4-nitro-1H-pyrazol-1-yl)methyl)-1,2,4-oxadiazole-5-carboxylate
- ethyl 3-[(3,5-dimethyl-4-nitropyrazol-1-yl)methyl]-1,2,4-oxadiazole-5-carboxylate
- EN300-231634
-
- MDL: MFCD09701791
- Inchi: 1S/C11H13N5O5/c1-4-20-11(17)10-12-8(14-21-10)5-15-7(3)9(16(18)19)6(2)13-15/h4-5H2,1-3H3
- InChI Key: PWZDAYGBQUUNAN-UHFFFAOYSA-N
- SMILES: O1C(C(=O)OCC)=NC(CN2C(C)=C(C(C)=N2)[N+](=O)[O-])=N1
Computed Properties
- Exact Mass: 295.092
- Monoisotopic Mass: 295.092
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 21
- Rotatable Bond Count: 6
- Complexity: 403
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 129A^2
- XLogP3: 1.3
ethyl 3-(3,5-dimethyl-4-nitro-1H-pyrazol-1-yl)methyl-1,2,4-oxadiazole-5-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-231634-0.05g |
ethyl 3-[(3,5-dimethyl-4-nitro-1H-pyrazol-1-yl)methyl]-1,2,4-oxadiazole-5-carboxylate |
1170931-46-0 | 95% | 0.05g |
$69.0 | 2024-06-20 | |
| Enamine | EN300-231634-0.1g |
ethyl 3-[(3,5-dimethyl-4-nitro-1H-pyrazol-1-yl)methyl]-1,2,4-oxadiazole-5-carboxylate |
1170931-46-0 | 95% | 0.1g |
$105.0 | 2024-06-20 | |
| Enamine | EN300-231634-0.25g |
ethyl 3-[(3,5-dimethyl-4-nitro-1H-pyrazol-1-yl)methyl]-1,2,4-oxadiazole-5-carboxylate |
1170931-46-0 | 95% | 0.25g |
$149.0 | 2024-06-20 | |
| Enamine | EN300-231634-0.5g |
ethyl 3-[(3,5-dimethyl-4-nitro-1H-pyrazol-1-yl)methyl]-1,2,4-oxadiazole-5-carboxylate |
1170931-46-0 | 95% | 0.5g |
$284.0 | 2024-06-20 | |
| Enamine | EN300-231634-1.0g |
ethyl 3-[(3,5-dimethyl-4-nitro-1H-pyrazol-1-yl)methyl]-1,2,4-oxadiazole-5-carboxylate |
1170931-46-0 | 95% | 1.0g |
$385.0 | 2024-06-20 | |
| Enamine | EN300-231634-2.5g |
ethyl 3-[(3,5-dimethyl-4-nitro-1H-pyrazol-1-yl)methyl]-1,2,4-oxadiazole-5-carboxylate |
1170931-46-0 | 95% | 2.5g |
$754.0 | 2024-06-20 | |
| Enamine | EN300-231634-5.0g |
ethyl 3-[(3,5-dimethyl-4-nitro-1H-pyrazol-1-yl)methyl]-1,2,4-oxadiazole-5-carboxylate |
1170931-46-0 | 95% | 5.0g |
$1115.0 | 2024-06-20 | |
| Enamine | EN300-231634-10.0g |
ethyl 3-[(3,5-dimethyl-4-nitro-1H-pyrazol-1-yl)methyl]-1,2,4-oxadiazole-5-carboxylate |
1170931-46-0 | 95% | 10.0g |
$1654.0 | 2024-06-20 | |
| Enamine | EN300-231634-1g |
ethyl 3-[(3,5-dimethyl-4-nitro-1H-pyrazol-1-yl)methyl]-1,2,4-oxadiazole-5-carboxylate |
1170931-46-0 | 1g |
$385.0 | 2023-09-15 | ||
| Enamine | EN300-231634-5g |
ethyl 3-[(3,5-dimethyl-4-nitro-1H-pyrazol-1-yl)methyl]-1,2,4-oxadiazole-5-carboxylate |
1170931-46-0 | 5g |
$1115.0 | 2023-09-15 |
ethyl 3-(3,5-dimethyl-4-nitro-1H-pyrazol-1-yl)methyl-1,2,4-oxadiazole-5-carboxylate Related Literature
-
Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
-
Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
-
M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
-
Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
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